[(Z)-C-cyano-N-[(1,3-dimethyl-2,6-dioxo-7H-purin-8-yl)amino]carbonimidoyl] propanoate

• IUPAC Name: [(Z)-C-cyano-N-[(1,3-dimethyl-2,6-dioxo-7H-purin-8-yl)amino]carbonimidoyl] propanoate
• InChI: InChI=1S/C12H13N7O4/c1-4-7(20)23-6(5-13)16-17-11-14-8-9(15-11)18(2)12(22)19(3)10(8)21/h4H2,1-3H3,(H2,14,15,17)/b16-6-
• InChI Key: LBURMEJPVLHEHP-SOFYXZRVSA-N
• Canonical SMILES: CCC(=O)OC(=NNC1=NC2=C(N1)C(=O)N(C(=O)N2C)C)C#N
• Isomeric SMILES: CCC(=O)O/C(=N\NC1=NC2=C(N1)C(=O)N(C(=O)N2C)C)/C#N
• Molecular Formula: C12H13N7O4
• Molecular Weight: 319.28 g/mol

Description

[(Z)-C-cyano-N-[(1,3-dimethyl-2,6-dioxo-7H-purin-8-yl)amino]carbonimidoyl] propanoate is a complex organic compound with a unique structure that includes a cyano group, a purine derivative, and a propanoate ester

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(Z)-C-cyano-N-[(1,3-dimethyl-2,6-dioxo-7H-purin-8-yl)amino]carbonimidoyl] propanoate typically involves multiple steps. One common route includes the following steps:

Formation of the Purine Derivative: The starting material, 1,3-dimethylxanthine, is reacted with appropriate reagents to introduce the cyano group and form the purine derivative.

Formation of the Carbonimidoyl Group: The purine derivative is then reacted with cyanamide under specific conditions to form the carbonimidoyl group.

Esterification: The final step involves the esterification of the intermediate with propanoic acid to form the desired compound.

Industrial Production Methods

Industrial production of this compound may involve similar steps but on a larger scale, with optimizations for yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

[(Z)-C-cyano-N-[(1,3-dimethyl-2,6-dioxo-7H-purin-8-yl)amino]carbonimidoyl] propanoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be performed to modify the cyano group or other functional groups.

Substitution: The compound can undergo substitution reactions, particularly at the cyano group or the purine ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Various nucleophiles can be used for substitution reactions, depending on the desired product.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce amine derivatives.

Scientific Research Applications

[(Z)-C-cyano-N-[(1,3-dimethyl-2,6-dioxo-7H-purin-8-yl)amino]carbonimidoyl] propanoate has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used in studies related to enzyme inhibition and protein interactions.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of [(Z)-C-cyano-N-[(1,3-dimethyl-2,6-dioxo-7H-purin-8-yl)amino]carbonimidoyl] propanoate involves its interaction with specific molecular targets. The purine derivative can bind to enzymes or receptors, modulating their activity. The cyano group and carbonimidoyl group may also play roles in the compound’s bioactivity by interacting with various biological molecules.

Comparison with Similar Compounds

Similar Compounds

• 6-amino-2-methyl-2-heptanyl (1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7h-purin-7-yl)acetate
• 8-alkoxy-1,3-dimethyl-2,6-dioxopurin-7-yl-substituted acetohydrazides
• 8-methoxy-1,3-dimethyl-2,6-dioxo-purin-7-yl derivatives

Uniqueness

[(Z)-C-cyano-N-[(1,3-dimethyl-2,6-dioxo-7H-purin-8-yl)amino]carbonimidoyl] propanoate is unique due to its combination of functional groups, which confer specific chemical and biological properties. The presence of the cyano group and the carbonimidoyl group, along with the purine derivative, makes it distinct from other similar compounds.